1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine

• IUPAC Name: [4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C25H31N3O/c29-25(24-12-10-23(11-13-24)21-27-14-4-5-15-27)28-19-17-26(18-20-28)16-6-9-22-7-2-1-3-8-22/h1-3,6-13H,4-5,14-21H2/b9-6+
• InChI Key: IDIKYZGNOVUMJI-RMKNXTFCSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: C1CCN(C1)CC2=CC=C(C=C2)C(=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C25H31N3O
• Molecular Weight: 389.5 g/mol

Description

1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine, also known as PAPP, is a synthetic compound that has been used in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes of the body.

Mechanism of Action

1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine works by inhibiting the activity of certain enzymes that are involved in the regulation of various biochemical and physiological processes in the body. It has been shown to selectively inhibit the activity of monoamine oxidase A (MAO-A) and acetylcholinesterase (AChE), which are enzymes involved in the breakdown of neurotransmitters such as serotonin and acetylcholine, respectively.
Biochemical and Physiological Effects
The inhibition of MAO-A and AChE by 1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has been shown to have various biochemical and physiological effects on the body. It has been shown to increase the levels of neurotransmitters such as serotonin and acetylcholine in the brain, which can result in improved cognitive function and mood. It has also been shown to have potential anti-cancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine in lab experiments is its selectivity towards MAO-A and AChE, which allows for the study of specific biochemical and physiological processes in the body. However, one of the limitations of using 1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine is its potential toxicity, which requires careful handling and monitoring during lab experiments.

Future Directions

There are several future directions for the study of 1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine, including the development of more selective and potent inhibitors of MAO-A and AChE, the investigation of its potential therapeutic applications in the treatment of various diseases, and the study of its effects on other biochemical and physiological processes in the body. Additionally, the development of new analytical techniques for the characterization of 1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine and its metabolites could also lead to a better understanding of its mechanism of action and its effects on the body.
Conclusion
In conclusion, 1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine is a synthetic compound that has been used extensively in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes of the body. Its selectivity towards MAO-A and AChE has allowed for the study of specific biochemical and physiological processes in the body, and it has shown potential therapeutic applications in the treatment of various diseases. However, its potential toxicity requires careful handling and monitoring during lab experiments, and there is still much to be learned about its mechanism of action and its effects on the body.

Scientific Research Applications

1-(3-phenyl-2-propen-1-yl)-4-[4-(1-pyrrolidinylmethyl)benzoyl]piperazine has been used extensively in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes of the body. It has been shown to have potential therapeutic applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.